Cas no 1261849-80-2 (2-Chloro-6-(hydroxymethyl)benzonitrile)

2-Chloro-6-(hydroxymethyl)benzonitrile is a versatile aromatic compound featuring both chloro and hydroxymethyl functional groups on a benzonitrile backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the hydroxymethyl group allows for further functionalization, while the chloro substituent enhances reactivity in cross-coupling reactions. Its benzonitrile core contributes to stability and solubility in organic solvents, facilitating downstream processing. The compound is commonly utilized in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). Proper handling is recommended due to its potential reactivity under certain conditions.

2-Chloro-6-(hydroxymethyl)benzonitrile structure

1261849-80-2 structure

Product Name:2-Chloro-6-(hydroxymethyl)benzonitrile

CAS No:1261849-80-2

MF:C₈H₆ClNO

MW:167.592340946198

CID:2129373

Update Time:2025-06-08

2-Chloro-6-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-chloro-6-(hydroxymethyl)benzonitrile
- 3-Chloro-2-cyanobenzyl alcohol
- GMEJEMQFFXZHSG-UHFFFAOYSA-N
- 2-Chloro-6-(hydroxymethyl)benzonitrile
- Inchi： 1S/C8H6ClNO/c9-8-3-1-2-6(5-11)7(8)4-10/h1-3,11H,5H2
- InChI Key： GMEJEMQFFXZHSG-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(CO)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Topological Polar Surface Area: 44

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